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Compound of Interest

Compound Name: 4-HO-DPHP

Cat. No.: B1217005 Get Quote

A comprehensive search of scientific literature and toxicological databases has revealed no

available data on the toxicological properties of 4-hydroxy-N,N-diphenyl-2H-pyran-2-

carboxamide (4-HO-DPHP). Consequently, a comparative toxicological assessment with

alternative compounds, as requested, cannot be provided at this time.

The core requirements for this comparison guide, including the presentation of quantitative

data in tables, detailed experimental protocols, and the visualization of signaling pathways and

experimental workflows, are contingent upon the existence of primary research data. Without

any studies on the cytotoxicity, genotoxicity, receptor binding affinities, or in vivo effects of 4-
HO-DPHP, the creation of such a guide is not feasible.

Searches for "4-HO-DPHP" and its full chemical name did not yield any relevant results in

prominent scientific databases. The search results were primarily populated with information on

structurally distinct compounds with similar acronyms, such as:

DPHP (Di-(2-propylheptyl) phthalate): A plasticizer with a distinct chemical structure and

toxicological profile.

Various psychedelic tryptamines (e.g., 4-HO-DPT, 4-HO-DiPT, 4-HO-MET): These

compounds share a 4-hydroxyindole core, which is fundamentally different from the

proposed 2H-pyran-2-carboxamide structure of 4-HO-DPHP.

The absence of any scientific literature mentioning the synthesis, pharmacological activity, or

toxicological evaluation of 4-HO-DPHP suggests that this compound may be a novel or largely
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unstudied substance.

Therefore, this report cannot fulfill the user's request for a comparative toxicological

assessment. Should research on 4-HO-DPHP become available in the future, a comprehensive

guide could be developed. Researchers, scientists, and drug development professionals

interested in this compound would need to conduct foundational in vitro and in vivo studies to

establish its basic toxicological and pharmacological profile.

To cite this document: BenchChem. [Comparative Toxicological Assessment of 4-HO-DPHP:
Data Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217005#comparative-toxicological-assessment-of-
4-ho-dphp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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